Physicochemical Profiling and Synthetic Utility of 2-Tert-butylpent-4-enoic Acid: A Technical Guide for Advanced Drug Development
Physicochemical Profiling and Synthetic Utility of 2-Tert-butylpent-4-enoic Acid: A Technical Guide for Advanced Drug Development
Executive Summary
In the landscape of modern drug discovery and complex organic synthesis, the strategic incorporation of sterically demanding building blocks is paramount for optimizing pharmacokinetic properties and target binding affinity. 2-tert-butylpent-4-enoic acid (CAS: 25015-42-3) [1] represents a highly specialized, bifunctional aliphatic scaffold. Featuring both a terminal alkene and a carboxylic acid, this molecule is distinguished by its alpha-position tert-butyl group[2]. As a Senior Application Scientist, I have structured this whitepaper to dissect the physicochemical dynamics of this compound, map its orthogonal reactivity, and provide self-validating experimental protocols for its application in advanced synthesis.
Physicochemical Properties & Structural Dynamics
The utility of 2-tert-butylpent-4-enoic acid (2-TBPA) stems directly from its unique structural descriptors. The massive steric bulk of the tert-butyl group induces a pronounced Thorpe-Ingold effect, restricting the rotation of the C2–C3 bond. This pre-organizes the molecule into specific conformational states, which is highly advantageous in peptidomimetic design for locking bioactive conformations and shielding adjacent amide bonds from proteolytic cleavage.
Furthermore, the lipophilic nature of the tert-butyl group significantly enhances the overall partition coefficient (LogP) of the molecule, making it an excellent moiety for improving the membrane permeability of polar pharmacophores. Similar branched aliphatic acid motifs are critical in the synthesis of complex active pharmaceutical ingredients (APIs), such as intermediates for the renin inhibitor Aliskiren (e.g., Aliskiren inter-11, CAS: 387353-77-7)[3].
Quantitative Data Summary
The following table summarizes the core physicochemical descriptors of 2-TBPA, essential for computational modeling and formulation strategies:
| Property | Value | Source / Derivation |
| Chemical Name | 2-tert-butylpent-4-enoic acid | [1] |
| CAS Registry Number | 25015-42-3 | [1],[2] |
| Molecular Formula | C₉H₁₆O₂ | [2] |
| Molecular Weight | 156.22 g/mol | [2] |
| SMILES String | C=CCC(C(C)(C)C)C(O)=O | [2] |
| Hydrogen Bond Donors | 1 (Carboxylic OH) | [4] |
| Hydrogen Bond Acceptors | 2 (Carboxylic O) | [4] |
| Topological Polar Surface Area | 37.30 Ų | Calculated[4] |
| Rotatable Bonds | 4 | Structural Analysis |
Bifunctional Reactivity & Synthetic Strategy
The molecular architecture of 2-TBPA provides orthogonal reactivity handles. The terminal alkene acts as a versatile canvas for carbon-carbon bond formation (via cross-metathesis) or functional group interconversion (via epoxidation, hydroboration, or oxidative cleavage). Conversely, the carboxylic acid allows for standard amidation and esterification, albeit with kinetic challenges due to the adjacent steric bulk[5].
Fig 1. Orthogonal reactivity pathways of 2-tert-butylpent-4-enoic acid.
Experimental Methodologies: Self-Validating Protocols
To ensure scientific integrity and reproducibility, the following workflows are designed as self-validating systems. Every critical step includes a mechanistic rationale and an analytical checkpoint.
Protocol A: Sterically Hindered Amide Coupling
Objective: Form an amide bond with a primary amine. Causality: The alpha-tert-butyl group severely restricts the trajectory of nucleophilic attack at the carbonyl carbon. Standard carbodiimides (like EDC or DCC) often fail, yielding unreactive N-acylurea byproducts due to sluggish amine attack. Therefore, the highly reactive uronium salt HATU is employed to rapidly generate a highly reactive HOAt active ester.
Step-by-Step Workflow:
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Activation: Dissolve 2-TBPA (1.0 equiv) in anhydrous DMF (0.2 M). Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir at room temperature for 15 minutes.
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Intermediate Validation (Critical Checkpoint): Withdraw a 5 µL aliquot, dilute in LC-MS grade MeCN, and analyze via LC-MS. Self-Validation: Do not proceed until the mass corresponding to the HOAt-ester intermediate is confirmed. This ensures the sterically hindered acid is fully activated before consuming expensive amine partners.
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Nucleophilic Attack: Add the primary amine (1.1 equiv) dropwise. Stir for 12–18 hours at room temperature.
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Quench & Workup: Dilute the reaction mixture with Ethyl Acetate. Wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine. Rationale: This sequence efficiently removes DMF, unreacted basic amine, and water-soluble HOAt byproducts.
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Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash chromatography (Hexane/EtOAc gradient).
Fig 2. Self-validating workflow for sterically hindered amide coupling.
Protocol B: Olefin Cross-Metathesis (Chain Extension)
Objective: Extend the aliphatic chain via cross-metathesis with a terminal olefin using Grubbs 2nd Generation Catalyst. Causality: Terminal alkenes are highly reactive (Type I olefins). To prevent the homodimerization of the target cross-partner, 2-TBPA is used in excess, and the ruthenium catalyst is added slowly to maintain a low steady-state concentration of the active carbene species.
Step-by-Step Workflow:
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Degassing: Dissolve 2-TBPA (2.0 equiv) and the cross-partner (1.0 equiv) in anhydrous Dichloromethane (DCM). Sparge the solution with Argon for 15 minutes. Rationale: Ruthenium alkylidene catalysts are highly sensitive to dissolved oxygen, which induces premature catalyst decomposition.
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Catalyst Addition: Dissolve Grubbs II catalyst (5 mol%) in degassed DCM and add dropwise over 1 hour via a syringe pump to the reaction mixture at 40°C.
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Reaction Monitoring: Stir at reflux. Monitor the disappearance of the cross-partner via GC-MS. Self-Validation: The homodimer of 2-TBPA will form, but keeping the catalyst concentration low ensures the cross-product is the major kinetic pathway.
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Quenching: Add ethyl vinyl ether (excess) and stir for 30 minutes. Rationale: This traps the active ruthenium carbene as an inactive, stable Fischer carbene, preventing unwanted double-bond isomerization during the concentration step.
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Purification: Concentrate the mixture and purify via silica gel chromatography to isolate the E-isomer predominantly.
